![molecular formula C6H6N4O4 B3186979 Hydrazine, (2,5-dinitrophenyl)- CAS No. 137289-69-1](/img/structure/B3186979.png)
Hydrazine, (2,5-dinitrophenyl)-
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Description
Hydrazine, (2,4-dinitrophenyl)-, also known as 2,4-Dinitrophenylhydrazine or DNPH, is a chemical compound with the formula C6H6N4O4 . It is a red to orange solid and a substituted hydrazine . It is relatively sensitive to shock and friction, and for this reason, it is usually handled as a wet powder .
Synthesis Analysis
2,4-Dinitrophenylhydrazine can be prepared by the reaction of hydrazine sulfate with 2,4-dinitrochlorobenzene . Benzamides derivatives and sulfonamides derivatives can be prepared from p-amino benzaldehyde. These compounds can then be condensed with (2,4-dinitrophenyl) hydrazine through imine bond formation to give hydrazone compounds .Molecular Structure Analysis
The molecular weight of Hydrazine, (2,4-dinitrophenyl)- is 198.1362 . The intra- and intermolecular hydrogen bonds in DNPH have been investigated by vibrational spectroscopic analysis .Chemical Reactions Analysis
2,4-Dinitrophenylhydrazine first attaches at the carbon-oxygen double bond to give an intermediate compound which then loses a molecule of water . The reaction between DNPH and a generic ketone to form a hydrazone is shown below :RR'C=O + C6H3(NO2)2NHNH2 → C6H3(NO2)2NHN=CRR' + H2O
Physical And Chemical Properties Analysis
Hydrazine, (2,4-dinitrophenyl)- is a red powder . It is explosive when dry and flammable . The compound is relatively sensitive to shock and friction .Mechanism of Action
Safety and Hazards
properties
CAS RN |
137289-69-1 |
---|---|
Product Name |
Hydrazine, (2,5-dinitrophenyl)- |
Molecular Formula |
C6H6N4O4 |
Molecular Weight |
198.14 g/mol |
IUPAC Name |
(2,5-dinitrophenyl)hydrazine |
InChI |
InChI=1S/C6H6N4O4/c7-8-5-3-4(9(11)12)1-2-6(5)10(13)14/h1-3,8H,7H2 |
InChI Key |
GRSSWULXTVLTKW-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])NN)[N+](=O)[O-] |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])NN)[N+](=O)[O-] |
Origin of Product |
United States |
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